3-(4-Propoxyazepane-1-carbonyl)benzamide

• IUPAC Name: 3-(4-propoxyazepane-1-carbonyl)benzamide
• InChI: InChI=1S/C17H24N2O3/c1-2-11-22-15-7-4-9-19(10-8-15)17(21)14-6-3-5-13(12-14)16(18)20/h3,5-6,12,15H,2,4,7-11H2,1H3,(H2,18,20)
• InChI Key: XXECUXZGDBKTGS-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1CCCN(CC1)C(=O)C2=CC=CC(=C2)C(=O)N
• Molecular Formula: C17H24N2O3
• Molecular Weight: 304.4 g/mol

Description

3-(4-Propoxyazepane-1-carbonyl)benzamide is a benzamide derivative characterized by a 4-propoxy-substituted azepane ring linked via a carbonyl group to the meta-position of the benzamide core. The azepane (a seven-membered saturated heterocycle containing one nitrogen atom) introduces conformational flexibility, while the propoxy chain may enhance lipophilicity and metabolic stability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-Propoxyazepane-1-carbonyl)benzamide typically involves the reaction of 4-propoxyazepane with benzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the acyl chloride. The product is then purified using standard techniques such as recrystallization or column chromatography.

Industrial Production Methods

On an industrial scale, the production of 3-(4-Propoxyazepane-1-carbonyl)benzamide may involve continuous flow reactors to ensure consistent quality and yield. The use of automated systems for reagent addition and product isolation can enhance efficiency and reduce the risk of contamination.

Chemical Reactions Analysis

Types of Reactions

3-(4-Propoxyazepane-1-carbonyl)benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reagents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the benzamide moiety, often using reagents like sodium methoxide or potassium tert-butoxide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted benzamides.

Scientific Research Applications

3-(4-Propoxyazepane-1-carbonyl)benzamide has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential effects on cellular processes and enzyme activity.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-(4-Propoxyazepane-1-carbonyl)benzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to changes in cellular signaling pathways. Detailed studies are required to elucidate the exact molecular interactions and pathways involved.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Physicochemical Properties

The following table compares key structural features and properties of 3-(4-Propoxyazepane-1-carbonyl)benzamide with analogous benzamide derivatives:

Compound Name	Core Structure	Substituent Features	Molecular Weight (g/mol)	Predicted Lipophilicity
3-(4-Propoxyazepane-1-carbonyl)benzamide	Benzamide	4-Propoxyazepane-1-carbonyl at C3	~318 (estimated)	High (azepane + propoxy)
N-[(4-methyl-6-oxo-1H-pyrimidin-2-yl)methyl]benzamide	Benzamide	Pyrimidinylmethyl at N-position	~259	Moderate
Amisulpride (neuroleptic benzamide)	Benzamide	Methoxyethylaminosulfonyl at C2	~369	Moderate
3-{2-[1-(2-Amino-9H-purin-6-ylamino)-ethyl]-5-methyl-4-oxo-4H-quinazolin-3-yl}-benzamide (155)	Benzamide	Quinazolinyl-purine hybrid at C3	455	Low (polar substituents)

Key Observations :

• Compound 155 (m/z 455) has a significantly higher molecular weight due to its bulky quinazolinyl-purine substituent, which may limit bioavailability compared to the target compound .

Enzyme Inhibition Potential

• The azepane group may modulate binding affinity through conformational flexibility .
• Neuroleptic Benzamides (e.g., Amisulpride) : Act as dopamine D2/D3 receptor antagonists, but their structural similarity complicates forensic differentiation .

Toxicity Profiles

• Target Compound: No direct toxicity data are available. However, benzamide derivatives vary widely: neuroleptics like amisulpride are associated with poisoning risks , while pyrimidine-substituted analogs show low predicted toxicity .
• Compound 155 : Toxicity data are absent, but its polar substituents may reduce off-target effects compared to lipophilic analogs .

Metabolic and Pharmacokinetic Considerations

• The propoxy group in the target compound may confer metabolic stability by resisting oxidation, contrasting with shorter alkoxy chains in other benzamides.
• Neuroleptic benzamides (e.g., tiapride) undergo hepatic glucuronidation, a pathway that could be relevant for the target compound given its structural motifs .